Cas no 156294-36-9 (Larotaxel)

• Product Name: Larotaxel
• CAS No: 156294-36-9
• MF: C₄₅H₅₃NO₁₄
• MW: 831.900634527206
• CID: 904275
• PubChem ID: 6918260
• Update Time: 2025-04-19

Larotaxel Chemical and Physical Properties

Names and Identifiers

• Larotaxel
• (3ξ,5β,7β,10β)-4,10-Diacetoxy-1-hydroxy-13-{[(3S)-2-hydroxy-3-({[ (2-methyl-2-propanyl)oxy]carbonyl}amino)-3-phenylpropanoyl]oxy}-9 -oxo-5,20-epoxy-7,19-cyclotax-11-en-2-yl benzoate
• PNU 100940
• XRP9881
• TWQ8K8A81Y
• Larotaxel (dihydrate)
• CHEMBL4279455
• SCHEMBL125697
• AKOS040741938
• [(1S,2S,3R,4S,7R,9S,11R,13R,16S)-4,13-diacetyloxy-1-hydroxy-16-[(2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]oxy-15,18,18-trimethyl-12-oxo-6-oxapentacyclo[12.3.1.03,11.04,7.09,11]octadec-14-en-2-yl] benzoate
• HY-125374
• Benzenepropanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-alpha-hydroxy-, (1S,2S,4S,7R,8aR,9aS,10aR,12aS,12bR)-7,12a-bis(acetyloxy)-1-(benzoyloxy)-1,3,4,7,8,9,9a,10,10a,12,12a,12b-dodecahydro-2-hydroxy-5,13,13-trimethyl-8-oxo-2,6-methano-2H-cyclodeca[3,4]cyclopropa[4,5]benz[1,2-b]oxet-4-yl ester, (alphaR,betaS)-
• CS-0091011
• NS00073085
• LAROTAXEL [WHO-DD]
• DXOJIXGRFSHVKA-BZVZGCBYSA-N
• Q6489757
• Larotaxel [INN]
• Benzenepropanoic acid, beta-(((1,1-dimethylethoxy)carbonyl)amino)-alpha-hydroxy-, (1S,2S,4S,7R,8aR,9aS,10aR,12aS,12bR)-7,12a-bis(acetyloxy)-1-(benzoyloxy)-1,3,4,7,8,9,9a,10,10a,12,12a,12b-dodecahydro-2-hydroxy-5,13,13-trimethyl-8-oxo-2,6-methano-2H-cyclodeca(3,4)cyclopropa(4,5)benz(1,2-b)oxet-4-yl ester, (alphaR,betaS)-
• 1-HYDROXY-9-OXO-5.BETA.,20-EPOXY-7.BETA.,19-CYCLOTAX-11-ENE-2.ALPHA.,4,10.BETA.,13.ALPHA.-TETRAYL 4,10-DIACETATE 2-BENZOATE 13-((2R,3S)-3-((TERT-BUTOXYCARBONYL)AMINO)-2-HYDROXY-3-PHENYLPROPANOATE)
• UNII-TWQ8K8A81Y
• XRP 9881
• XRP-9881
• (1S,2S,4S,7R,8aR,9aS,10aR,12aS,12bR)-1-(benzoyloxy)-4-(((2R,3S)-3-((tert-butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoyl)oxy)-2-hydroxy-5,13,13-trimethyl-8-oxo-1,3,4,7,8,9,9a,10,10a,12b-decahydro-2H-2,6-methanocyclodeca[3,4]cyclopropa[4,5]benzo[1,2-b]oxete-7,12a(12H)-diyl diacetate
• DB12984
• 156294-36-9
• XRP9881 (dihydrate)
• larotaxelum
• 1-HYDROXY-9-OXO-5BETA,20-EPOXY-7BETA,19-CYCLOTAX-11-ENE-2ALPHA,4,10BETA,13ALPHA-TETRAYL 4,10-DIACETATE 2-BENZOATE 13-((2R,3S)-3-((TERT-BUTOXYCARBONYL)AMINO)-2-HYDROXY-3-PHENYLPROPANOATE)
• DA-74895
• RPR 109881
• RPR109881A
• 913745-69-4
• RPR109881
• Taxoid-109881
• ((1S,2S,3R,4S,7R,9S,11R,13R,16S)-4,13-diacetyloxy-1-hydroxy-16-((2R,3S)-2-hydroxy-3-((2-methylpropan-2-yl)oxycarbonylamino)-3-phenylpropanoyl)oxy-15,18,18-trimethyl-12-oxo-6-oxapentacyclo(12.3.1.03,11.04,7.09,11)octadec-14-en-2-yl) benzoate

• Inchi： 1S/C45H53NO14/c1-23-29(57-39(52)33(49)32(26-15-11-9-12-16-26)46-40(53)60-41(4,5)6)21-45(54)37(58-38(51)27-17-13-10-14-18-27)35-43(36(50)34(56-24(2)47)31(23)42(45,7)8)20-28(43)19-30-44(35,22-55-30)59-25(3)48/h9-18,28-30,32-35,37,49,54H,19-22H2,1-8H3,(H,46,53)/t28-,29+,30-,32+,33-,34-,35+,37+,43-,44+,45-/m1/s1
• InChI Key： DXOJIXGRFSHVKA-BZVZGCBYSA-N
• SMILES： O1C[C@@]2([C@H]1C[C@@H]1C[C@]31C([C@@H](C1=C(C)[C@H](C[C@](C1(C)C)([C@H]([C@@H]32)OC(C1C=CC=CC=1)=O)O)OC([C@@H]([C@H](C1C=CC=CC=1)NC(=O)OC(C)(C)C)O)=O)OC(C)=O)=O)OC(C)=O

Computed Properties

• Exact Mass: 831.34660536g/mol
• Monoisotopic Mass: 831.34660536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 60
• Rotatable Bond Count: 15
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 210Ų

Experimental Properties

• Density: 1.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives